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Compound of Interest

Compound Name: 3-Formylfuran-2-boronic acid

Cat. No.: B112398 Get Quote

A Technical Guide to 3-Formylfuran-2-boronic
acid
CAS Number: 27339-38-4

This technical guide provides a comprehensive overview of 3-Formylfuran-2-boronic acid, a

key building block in organic synthesis. It is intended for researchers, scientists, and

professionals in the field of drug development and materials science. This document details the

compound's physicochemical properties, safety and handling protocols, and its significant

applications, with a focus on its role in palladium-catalyzed cross-coupling reactions.

Physicochemical Properties
3-Formylfuran-2-boronic acid, also known as 2-Borono-3-furaldehyde, is a heterocyclic

organic compound.[1] Its bifunctional nature, containing both a reactive aldehyde group and a

versatile boronic acid moiety, makes it a valuable intermediate in the synthesis of complex

molecular architectures.
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Property Value Reference

CAS Number 27339-38-4 [1][2]

Molecular Formula C₅H₅BO₄ [1][3][4]

Molecular Weight 139.90 g/mol [1][3][4]

Melting Point 150°C (decomposes) [4]

Appearance Light yellow solid [5]

Purity Typically ≥97% or >98% [1][3]

Synonyms
2-Borono-3-furaldehyde, 2-

Borono-3-formylfuran
[1]

Health and Safety Information
Proper handling of 3-Formylfuran-2-boronic acid is crucial to ensure laboratory safety. The

compound is classified as an irritant.

Hazard Summary:

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[5][6]

Physical Hazards: None identified.[5][6]

Environmental Hazards: No substances known to be hazardous to the environment.[5][6]

Recommended Safety Precautions:
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Precaution Category Specific Recommendations

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, and

eye/face protection (goggles conforming to

EN166 standard).[5][6]

Handling

Use only outdoors or in a well-ventilated area.[5]

Avoid breathing dust.[5] Wash hands and any

exposed skin thoroughly after handling.[5][7]

Storage

Store in a well-ventilated place and keep the

container tightly closed.[5] It is recommended to

store locked up.[7]

First Aid (Exposure)

Eyes: Rinse cautiously with water for several

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and get medical

attention.[5][7] Skin: Wash with plenty of soap

and water. If irritation persists, seek medical

advice.[5][7] Inhalation: Remove the person to

fresh air and keep comfortable for breathing.

Call a doctor if you feel unwell.[5]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[5]

Core Applications in Organic Synthesis
Boronic acids are foundational reagents in modern medicinal chemistry and materials science,

largely due to their utility in the Suzuki-Miyaura cross-coupling reaction.[8][9][10] This

palladium-catalyzed reaction efficiently forms carbon-carbon bonds, enabling the construction

of complex biaryl systems and other conjugated structures.[9][11]

3-Formylfuran-2-boronic acid serves as a versatile building block for:

Pharmaceutical Intermediates: The furan ring is a common scaffold in biologically active

compounds. The ability to couple this moiety to other aromatic or heterocyclic systems is

crucial for drug discovery programs.[8] The aldehyde group provides a reactive handle for

further chemical modifications.[9][12]
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Functional Materials: Its structure is relevant for the synthesis of organic light-emitting diode

(OLED) materials and other functional organic molecules where extended π-conjugated

systems are desired.[13]

Agrochemical Research: Heterocyclic compounds are a cornerstone of modern

agrochemical development.

The primary reaction employing this compound is the Suzuki-Miyaura coupling.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols
The following section provides a representative methodology for a Suzuki-Miyaura cross-

coupling reaction using 3-Formylfuran-2-boronic acid. This protocol is a general guideline

and may require optimization based on the specific aryl halide partner and desired scale.

Objective: To synthesize a biaryl compound via the coupling of 3-Formylfuran-2-boronic acid
with an aryl halide.

Materials:

3-Formylfuran-2-boronic acid (1.0 eq)

Aryl halide (e.g., Aryl bromide or iodide) (1.0-1.2 eq)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (1-5 mol%)

Base (e.g., K₂CO₃, Cs₂CO₃, Na₂CO₃) (2.0-3.0 eq)

Solvent (e.g., Toluene/H₂O, Dioxane/H₂O, DMF)

Inert gas (Nitrogen or Argon)

Procedure:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and

reflux condenser, add the aryl halide, 3-Formylfuran-2-boronic acid, the base, and the

palladium catalyst.
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Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Nitrogen or Argon).

Repeat this cycle three times to ensure an oxygen-free environment.

Solvent Addition: Add the degassed solvent system via syringe. The reaction mixture is

typically heterogeneous.

Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-

110 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., Ethyl Acetate) and water. Separate the organic layer.

Extraction: Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or

magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure

using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization to obtain the desired biaryl compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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